Cas no 63321-50-6 (Carbamic acid,N-butyl-, 4-nitrophenyl ester)

• Product Name: Carbamic acid,N-butyl-, 4-nitrophenyl ester
• CAS No: 63321-50-6
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 508241
• Update Time: 2026-04-29

Carbamic acid,N-butyl-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-butyl-, 4-nitrophenyl ester
• (4-nitrophenyl) N-butylcarbamate
• 4-nitrophenyl N-butylcarbamate
• 4-Nitrophenyl butylcarbamate

Computed Properties

• Exact Mass: 238.09542
• Monoisotopic Mass: 238.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7

Experimental Properties

• Density: 1.207
• Boiling Point: 355.5°C at 760 mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.537
• PSA: 81.47